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Compound of Interest

Compound Name:
Bis(dimethylamino)chlorophosphin

e

Cat. No.: B1582491 Get Quote

Essential Safety and Handling Guide for
Bis(dimethylamino)chlorophosphine
This document provides critical safety, handling, and disposal information for

Bis(dimethylamino)chlorophosphine (CAS No. 3348-44-5). As a corrosive, water-reactive,

air-sensitive, and moisture-sensitive liquid, strict adherence to these protocols is mandatory to

ensure personnel safety and operational integrity.

Chemical and Physical Properties
Bis(dimethylamino)chlorophosphine is a hazardous chemical that requires careful

management in a laboratory setting.[1] Its key properties are summarized below.
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Property Value

Molecular Formula C₄H₁₂ClN₂P[1]

Molecular Weight 154.58 g/mol [1]

Appearance Liquid[1]

Odor Pungent[1]

Density 1.060 g/mL at 25°C

Flash Point 76.7°C (170.1°F)

Storage Temperature 2-8°C (Refrigerated)[1]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against the severe hazards of

Bis(dimethylamino)chlorophosphine, which include causing severe skin burns and eye

damage.[1] A comprehensive PPE ensemble is required for all handling procedures.
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Body Part Required PPE Specification / Standard

Respiratory Air-Purifying Respirator

NIOSH/MSHA approved with

Type ABEK (EN14387) filter for

organic/inorganic vapors and

ammonia.[2] Use a self-

contained breathing apparatus

(SCBA) for emergencies or

fire.[1]

Eyes/Face
Chemical Safety Goggles &

Face Shield

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[3][4]

Hands
Chemical-Resistant Gloves

(Inner and Outer)

Wear double gloves. Nitrile or

neoprene are recommended.

Check manufacturer's

compatibility data.

Body
Chemical-Resistant Apron or

Suit

Flame-retardant laboratory

coat worn over personal

clothing. For larger quantities

or spill response, a chemical-

resistant suit is necessary.

Feet Closed-Toe Shoes

Chemical-resistant, steel-toe

boots are recommended,

especially when handling

larger volumes.[5]

Standard Operating Procedure for Handling
All operations must be conducted within a certified chemical fume hood to minimize inhalation

exposure.[1][3] The chemical must be handled under an inert atmosphere (e.g., argon or

nitrogen) due to its air and moisture sensitivity.[3]

Preparation:

Ensure an emergency shower and eyewash station are accessible and tested.
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Prepare all necessary equipment and reagents before introducing the chemical.

Set up a reaction apparatus under an inert atmosphere.

Don the complete PPE ensemble as specified in the table above.

Handling and Use:

Work exclusively within a chemical fume hood with the sash at the lowest practical height.[3]

Do not allow the chemical to come into contact with water or moist air, as it reacts violently.

[1][3]

Use compatible, dry glassware and syringes for transfers.

Keep the container tightly closed when not in use and store it in a cool, dry, well-ventilated

area designated for corrosive materials.[1]

Post-Handling:

Thoroughly wash hands, face, and any potentially exposed skin after completing work.[1]

Decontaminate all equipment before removing it from the fume hood.

Remove PPE in the correct order to avoid cross-contamination, and dispose of single-use

items in the designated hazardous waste stream.
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Preparation

Don Full PPE

Step 1

Work in Fume Hood
(Inert Atmosphere)

Step 2

Handle Chemical
(Avoid Water)

Step 3

Post-Handling Cleanup

Step 4

Decontaminate Equipment

Doff & Dispose PPE

Wash Hands Thoroughly
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Caption: Workflow for handling Bis(dimethylamino)chlorophosphine.
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Emergency and Spill Response
Immediate and decisive action is required in any emergency involving this chemical.

Personnel Exposure:

Skin Contact: Immediately take off all contaminated clothing.[1] Rinse the affected skin with

copious amounts of water for at least 15 minutes, using an emergency shower if necessary.

[1] Seek immediate medical attention.

Eye Contact: Immediately flush eyes with water for at least 15 minutes at an eyewash

station, holding eyelids open.[1] Remove contact lenses if present and easy to do.[1] Seek

immediate medical attention.

Inhalation: Move the affected person to fresh air and keep them comfortable for breathing.[1]

If breathing is difficult or has stopped, provide artificial respiration.[1] Seek immediate

medical attention.

Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water. Never give anything by

mouth to an unconscious person.[3] Seek immediate medical attention immediately.

Spill Management:

Evacuate: Alert personnel in the immediate area and evacuate. Keep people away from and

upwind of the spill.[1]

Ventilate: Ensure the area is well-ventilated, but do not use a method that could spread the

vapors.

Contain: Wearing full PPE, contain the spill using an inert, dry absorbent material such as

sand, vermiculite, or diatomite.[6][7] DO NOT USE WATER or combustible materials like

sawdust.

Collect: Carefully collect the absorbed material into a suitable, labeled, and closed container

for hazardous waste disposal.[3]

Decontaminate: Clean the spill area thoroughly with a suitable solvent (consult your

institution's safety office) and then wipe it down.
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Emergency Event
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Caption: Logical flow for emergency response procedures.
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Disposal Plan
All waste containing Bis(dimethylamino)chlorophosphine must be treated as hazardous.

Procedure:

Segregation: Do not mix this waste with other waste streams, especially aqueous or protic

solvent waste.

Containment: Collect all contaminated materials (including excess reagent, absorbent

materials, and disposable PPE) in a dedicated, clearly labeled, and sealed container. The

container must be compatible with corrosive materials.

Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical

name "Bis(dimethylamino)chlorophosphine," and a description of its hazards (Corrosive,

Water-Reactive).

Storage: Store the sealed waste container in a designated, cool, dry, and well-ventilated

satellite accumulation area away from incompatible materials.

Disposal: Arrange for pickup and disposal through your institution's Environmental Health

and Safety (EHS) office.[1] All disposal must be conducted at an approved waste disposal

plant.[1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.fishersci.com/store/msds?partNumber=AC172720100&productDescription=BIS-DIMETHYLAMINO-PHOSPH+10G&vendorId=VN00032119&countryCode=US&language=en
https://sds.strem.com/sd15-0084_GB.pdf
https://www.benchchem.com/product/b1582491#personal-protective-equipment-for-handling-bis-dimethylamino-chlorophosphine
https://www.benchchem.com/product/b1582491#personal-protective-equipment-for-handling-bis-dimethylamino-chlorophosphine
https://www.benchchem.com/product/b1582491#personal-protective-equipment-for-handling-bis-dimethylamino-chlorophosphine
https://www.benchchem.com/product/b1582491#personal-protective-equipment-for-handling-bis-dimethylamino-chlorophosphine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1582491?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

